isopropyl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• IUPAC Name: propan-2-yl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C11H15NO2S/c1-6(2)14-11(13)9-7-4-3-5-8(7)15-10(9)12/h6H,3-5,12H2,1-2H3
• InChI Key: XZWMTXCBDWFWIP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=C(SC2=C1CCC2)N
• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol

Description

Isopropyl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a chemical compound with the CAS Number: 350990-01-1. It has a molecular weight of 225.31.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H15NO2S/c1-6(2)14-11(13)9-7-4-3-5-8(7)15-10(9)12/h6H,3-5,12H2,1-2H3. This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

This compound is a light yellow to beige-brown crystalline powder.

Scientific Research Applications

Chemical Synthesis and Characterization

Isopropyl 2-amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate, as a chemical entity, is involved in various synthetic pathways for the development of novel compounds. For instance, it can be synthesized from cyclohexanone and sulfur with malononitrile and ethyl cyanoacetate, leading to azo dyes with good coloration and fastness properties on polyester, indicating its potential application in dye and pigment industry (Sabnis & Rangnekar, 1989)(Sabnis & Rangnekar, 1989).

Reaction Mechanisms

In the realm of organic chemistry, the compound serves as a key intermediate in reactions. For example, the reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothio)cyanates under microwave irradiation explored the synthesis of thieno[2,3-d]pyrimidines, which are significant in medicinal chemistry for their potential therapeutic applications (Davoodnia et al., 2009)(Davoodnia et al., 2009).

Heterocyclic Chemistry

The compound also finds importance in the synthesis of heterocyclic compounds, as demonstrated by the functionalization of 3,4-ethylenedioxythiophene with tetrathiafulvalene, highlighting the compound's role in creating materials with potential electronic and photonic applications (Zhang et al., 2014)(Zhang et al., 2014).

Safety and Hazards

This compound is classified as an irritant. It’s harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.